Cas no 432-54-2 (1,2-Dihydro Desoxymetasone)

1,2-Dihydro Desoxymetasone is a synthetic corticosteroid derivative with anti-inflammatory and immunosuppressive properties. Its chemical structure, derived from the reduction of desoxymetasone, enhances stability and bioavailability, making it suitable for topical and systemic applications. The compound exhibits potent glucocorticoid receptor affinity, ensuring effective modulation of inflammatory pathways. Its reduced metabolic susceptibility compared to parent compounds contributes to prolonged activity and minimized dosing frequency. 1,2-Dihydro Desoxymetasone is particularly valued in dermatology for treating conditions like eczema and psoriasis, where targeted action and reduced side effects are critical. The product’s purity and consistency further support its utility in pharmaceutical formulations requiring precise corticosteroid activity.
1,2-Dihydro Desoxymetasone structure
1,2-Dihydro Desoxymetasone structure
Product Name:1,2-Dihydro Desoxymetasone
CAS No:432-54-2
MF:C22H31FO4
MW:378.47755074501
CID:1064314
PubChem ID:22793410
Update Time:2025-05-21

1,2-Dihydro Desoxymetasone Chemical and Physical Properties

Names and Identifiers

    • 1,2-Dihydro Desoxymetasone
    • (8S,9R,10S,11S,13S,14S,16R,17S)-9-fluoro-11-hydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-2,6,7,8,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-one
    • A,21-dihydroxy-16
    • A-Fluoro-11
    • A-methylpregn-4-ene-3,20-dione
    • Pregn-4-ene-3,20-dione, 9-fluoro-11,21-dihydroxy-16-methyl-, (11beta,16alpha)-
    • SCHEMBL7522576
    • 9-FLUORO-11.BETA.,21-DIHYDROXY-16.ALPHA.-METHYLPREGNA-4-ENE-3,20-DIONE
    • DTXSID50628379
    • 9-Fluoro-11beta,21-dihydroxy-16alpha-methylpregna-4-ene-3,20-dione
    • UNII-5B0Z30F0GD
    • 432-54-2
    • (11beta,16alpha)-9-Fluoro-11,21-dihydroxy-16-methylpregn-4-ene-3,20-dione
    • Pregn-4-ene-3,20-dione, 9-fluoro-11,21-dihydroxy-16-methyl-, (11ss,16a)- (9CI); Pregn-4-ene-3,20-dione, 9-fluoro-11ss,21-dihydroxy-16a-methyl- (8CI); Pregn-4-ene-3,20-dione, 9a-fluoro-11ss,21-dihydroxy-16a-methyl- (7CI); 9-Fluoro-11ss,21-dihydroxy-16a-methylpregna-4-ene-3,20-dione; 1,2-Dihydro Desoxymetasone; 1,2-Dihydrodesoxymetasone
    • 5B0Z30F0GD
    • PREGN-4-ENE-3,20-DIONE, 9-FLUORO-11,21-DIHYDROXY-16-METHYL-, (11.BETA.,16.ALPHA.)-
    • Inchi： 1S/C22H31FO4/c1-12-8-16-15-5-4-13-9-14(25)6-7-21(13,3)22(15,23)18(27)10-20(16,2)19(12)17(26)11-24/h9,12,15-16,18-19,24,27H,4-8,10-11H2,1-3H3/t12-,15+,16+,18+,19-,20+,21+,22+/m1/s1
    • InChI Key： GROORMIERUNSSM-IIEHVVJPSA-N
    • SMILES： F[C@]12[C@H](C[C@]3(C)[C@@H](C(CO)=O)[C@H](C)C[C@H]3[C@@H]1CCC1=CC(CC[C@]21C)=O)O

Computed Properties

  • Exact Mass: 378.22100
  • Monoisotopic Mass: 378.22063763g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 717
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • Melting Point: 176-178?C
  • PSA: 74.60000
  • LogP: 3.00480

1,2-Dihydro Desoxymetasone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D448875-2mg
1,2-Dihydro Desoxymetasone
 432-54-2
2mg
 $ 108.00 2023-04-14
TRC
D448875-5mg
1,2-Dihydro Desoxymetasone
 432-54-2
5mg
 $ 227.00 2023-09-07
TRC
D448875-10mg
1,2-Dihydro Desoxymetasone
 432-54-2
10mg
 $ 413.00 2023-09-07
TRC
D448875-25mg
1,2-Dihydro Desoxymetasone
 432-54-2
25mg
 $ 989.00 2023-09-07
TRC
D448875-50mg
1,2-Dihydro Desoxymetasone
 432-54-2
50mg
 $ 1748.00 2023-04-14
A2B Chem LLC
AG25631-5mg
1,2-Dihydro DesoxyMetasone
 432-54-2
5mg
 $338.00 2024-04-20
A2B Chem LLC
AG25631-10mg
1,2-Dihydro DesoxyMetasone
 432-54-2
10mg
 $516.00 2024-04-20
A2B Chem LLC
AG25631-25mg
1,2-Dihydro DesoxyMetasone
 432-54-2
25mg
 $1068.00 2024-04-20

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